1-(difluoroacetyl)-4-phenylpiperazine

• IUPAC Name: 2,2-difluoro-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C12H14F2N2O/c13-11(14)12(17)16-8-6-15(7-9-16)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key: RMZKTFIATIUHRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C(F)F
• Molecular Formula: C12H14F2N2O
• Molecular Weight: 240.25 g/mol

Description

1-(Difluoroacetyl)-4-phenylpiperazine, also known as DFAPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives, which have been widely explored for their diverse biological activities.

Scientific Research Applications

1-(difluoroacetyl)-4-phenylpiperazine has been studied extensively for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of neuroscience, where 1-(difluoroacetyl)-4-phenylpiperazine has been shown to have an affinity for certain receptors in the brain. This has led to its use in studies related to mood disorders, addiction, and neurodegenerative diseases.

Mechanism of Action

1-(difluoroacetyl)-4-phenylpiperazine is believed to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been shown to have an affinity for other receptors, including the dopamine D2 receptor and the sigma-1 receptor. The exact mechanism of action of 1-(difluoroacetyl)-4-phenylpiperazine is still being studied, but it is thought to modulate the activity of these receptors, leading to its observed effects on behavior and physiology.
Biochemical and Physiological Effects:
1-(difluoroacetyl)-4-phenylpiperazine has been shown to have a range of effects on both biochemical and physiological processes. In animal studies, it has been shown to reduce anxiety-like behavior, enhance cognitive function, and promote neurogenesis in the hippocampus. It has also been shown to have potential anti-inflammatory and antioxidant effects, which could make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(difluoroacetyl)-4-phenylpiperazine has several advantages for use in scientific research. It is a well-characterized compound with a known synthesis method, making it easy to obtain and use in experiments. It has also been shown to have a good safety profile, with no reported toxic effects at therapeutic doses. However, there are some limitations to its use, including its limited solubility in aqueous solutions and its potential for off-target effects at high doses.

Future Directions

There are several potential future directions for research on 1-(difluoroacetyl)-4-phenylpiperazine. One area of interest is in its potential use as a treatment for mood disorders and addiction. It could also be studied further for its effects on neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to explore its potential as a tool for investigating the role of various receptors in the brain. Overall, 1-(difluoroacetyl)-4-phenylpiperazine has shown great promise as a compound with diverse applications in scientific research.

Synthesis Methods

1-(difluoroacetyl)-4-phenylpiperazine can be synthesized through a multistep process, starting with the reaction of piperazine with difluoroacetic anhydride. The resulting product is then subjected to further reactions, including reduction and acylation, to yield the final compound. The synthesis of 1-(difluoroacetyl)-4-phenylpiperazine has been optimized to ensure high yields and purity, making it suitable for use in various scientific research applications.